3-(2,3-dihydro-1H-inden-2-ylamino)-5,5-dimethyl-2-cyclohexen-1-one
Overview
Description
3-(2,3-dihydro-1H-inden-2-ylamino)-5,5-dimethyl-2-cyclohexen-1-one, also known as DMAC, is a chemical compound that has been widely used in scientific research, particularly in the field of medicine. DMAC has been synthesized using various methods, and its mechanism of action has been extensively studied.
Mechanism of Action
3-(2,3-dihydro-1H-inden-2-ylamino)-5,5-dimethyl-2-cyclohexen-1-one has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the production of inflammatory mediators. 3-(2,3-dihydro-1H-inden-2-ylamino)-5,5-dimethyl-2-cyclohexen-1-one also acts as a free radical scavenger, protecting cells from oxidative damage. Additionally, 3-(2,3-dihydro-1H-inden-2-ylamino)-5,5-dimethyl-2-cyclohexen-1-one has been shown to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which is involved in the regulation of antioxidant and detoxification enzymes.
Biochemical and Physiological Effects:
3-(2,3-dihydro-1H-inden-2-ylamino)-5,5-dimethyl-2-cyclohexen-1-one has been shown to have a range of biochemical and physiological effects, including the inhibition of COX-2 activity, the reduction of oxidative stress, and the activation of the Nrf2 pathway. 3-(2,3-dihydro-1H-inden-2-ylamino)-5,5-dimethyl-2-cyclohexen-1-one has also been shown to have neuroprotective effects, reducing neuronal damage in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
3-(2,3-dihydro-1H-inden-2-ylamino)-5,5-dimethyl-2-cyclohexen-1-one has several advantages for use in lab experiments, including its low toxicity and high stability. However, 3-(2,3-dihydro-1H-inden-2-ylamino)-5,5-dimethyl-2-cyclohexen-1-one can be difficult to synthesize and purify, and its mechanism of action is not fully understood.
Future Directions
There are several future directions for research on 3-(2,3-dihydro-1H-inden-2-ylamino)-5,5-dimethyl-2-cyclohexen-1-one. These include further studies on its mechanism of action, the development of more efficient synthesis methods, and the evaluation of its potential use in the treatment of neurodegenerative diseases. Additionally, the use of 3-(2,3-dihydro-1H-inden-2-ylamino)-5,5-dimethyl-2-cyclohexen-1-one in combination with other compounds, such as antioxidants or anti-inflammatory agents, may enhance its therapeutic potential.
Scientific Research Applications
3-(2,3-dihydro-1H-inden-2-ylamino)-5,5-dimethyl-2-cyclohexen-1-one has been widely used in scientific research, particularly in the field of medicine. It has been shown to have anti-inflammatory, antioxidant, and neuroprotective properties. 3-(2,3-dihydro-1H-inden-2-ylamino)-5,5-dimethyl-2-cyclohexen-1-one has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.
properties
IUPAC Name |
3-(2,3-dihydro-1H-inden-2-ylamino)-5,5-dimethylcyclohex-2-en-1-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21NO/c1-17(2)10-15(9-16(19)11-17)18-14-7-12-5-3-4-6-13(12)8-14/h3-6,9,14,18H,7-8,10-11H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WUBADJNBJCTLPC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC(=CC(=O)C1)NC2CC3=CC=CC=C3C2)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.35 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(2,3-dihydro-1H-inden-2-ylamino)-5,5-dimethylcyclohex-2-en-1-one | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![ethyl 2-[({[5-(3,5-dimethoxyphenyl)-4H-1,2,4-triazol-3-yl]thio}acetyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate](/img/structure/B4855132.png)
![ethyl 4-{[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]methyl}-1-piperazinecarboxylate](/img/structure/B4855148.png)
![N-[1-({[2-(1H-benzimidazol-2-yl)ethyl]amino}carbonyl)-2-(1,3-benzodioxol-5-yl)vinyl]-5-bromo-2-furamide](/img/structure/B4855162.png)
![N-[1-(4-chlorobenzyl)-3,5-dimethyl-1H-pyrazol-4-yl]-1-ethyl-1H-pyrazole-4-sulfonamide](/img/structure/B4855177.png)
![2-{[4-allyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}-N-(4-methylbenzyl)acetamide](/img/structure/B4855182.png)
![2-{[4-(2,4-dichlorophenoxy)butanoyl]amino}-4-ethyl-5-methyl-3-thiophenecarboxamide](/img/structure/B4855207.png)
![3-({[2-(3,5-dimethyl-1H-pyrazol-1-yl)-1-methylethyl]amino}carbonyl)-1-methyl-1H-pyrazole-4-carboxylic acid](/img/structure/B4855226.png)
![N-[2-(phenylsulfonyl)-2-(3-pyridinyl)ethyl]-2-furamide](/img/structure/B4855231.png)
![4-[4-(2,4-dicarboxybenzoyl)phenoxy]phthalic acid](/img/structure/B4855240.png)
![1-(4-fluorobenzoyl)-N-[2-(4-fluorophenyl)ethyl]-3-piperidinecarboxamide](/img/structure/B4855246.png)